Cas no 77629-53-9 (Ethyl 5,6-Dimethylnicotinate)

• Product Name: Ethyl 5,6-Dimethylnicotinate
• CAS No: 77629-53-9
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 535799
• PubChem ID: 584042
• Update Time: 2025-10-23

Ethyl 5,6-Dimethylnicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5,6-Dimethylnicotinate
• 3-Pyridinecarboxylic acid, 5,6-dimethyl-, ethyl ester
• ethyl 5,6-dimethylpyridine-3-carboxylate
• Ethyl 5,6-dimethylnicotinate #
• MFCD19440425
• AKOS030254611
• QDWQAVBUPASDFW-UHFFFAOYSA-N
• CS-0195606
• 5,6-dimethyl-pyridine-3-carboxylic acid ethyl ester
• DTXSID10342726
• InChI=1/C10H13NO2/c1-4-13-10(12)9-5-7(2)8(3)11-6-9/h5-6H,4H2,1-3H
• E91865
• FT-0668238
• 77629-53-9

• Inchi： 1S/C10H13NO2/c1-4-13-10(12)9-5-7(2)8(3)11-6-9/h5-6H,4H2,1-3H3
• InChI Key： QDWQAVBUPASDFW-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CN=C(C)C(C)=C1)=O

Computed Properties

• Exact Mass: 179.09469
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Ethyl 5,6-Dimethylnicotinate

Ethyl 5,6-Dimethylnicotinate: A Comprehensive Overview

Ethyl 5,6-Dimethylnicotinate (CAS No. 77629-53-9) is a compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, with its unique structure and properties, has been the subject of extensive research, particularly in recent years. The molecule is characterized by its nicotinate backbone, which is a derivative of nicotinic acid, a key component in the synthesis of various bioactive compounds.

The Ethyl 5,6-Dimethylnicotinate structure consists of a pyridine ring with two methyl groups at positions 5 and 6. This substitution pattern imparts distinct chemical properties, making it a valuable compound in both academic and industrial settings. The CAS No. 77629-53-9 identifier uniquely identifies this compound in chemical databases worldwide, facilitating its identification and reference in scientific literature.

Recent studies have highlighted the potential of Ethyl 5,6-Dimethylnicotinate as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel anti-inflammatory agents and antioxidants. These findings underscore the importance of understanding the compound's chemical behavior and reactivity under various conditions.

One area where Ethyl 5,6-Dimethylnicotinate has shown promise is in drug discovery. Its ability to act as a scaffold for constructing more complex molecules has led to its use in medicinal chemistry. For example, scientists have utilized this compound to synthesize derivatives with enhanced pharmacokinetic properties, such as improved bioavailability and reduced toxicity.

In addition to its role in drug development, Ethyl 5,6-Dimethylnicotinate has also found applications in the field of agrochemistry. Recent research indicates that certain derivatives of this compound exhibit potent insecticidal activity, making them potential candidates for developing eco-friendly pesticides. This dual application highlights the versatility of Ethyl 5,6-Dimethylnicotinate across multiple disciplines.

The synthesis of Ethyl 5,6-Dimethylnicotinate involves a multi-step process that typically begins with the preparation of nicotinic acid derivatives. The introduction of methyl groups at positions 5 and 6 is achieved through alkylation reactions, followed by esterification to yield the final product. Researchers have optimized these steps to improve yield and purity, ensuring that the compound meets high-quality standards for both research and industrial use.

From an analytical standpoint, Ethyl 5,6-Dimethylnicotinate can be characterized using a variety of techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed insights into the compound's molecular structure and purity, which are critical for ensuring consistency in its application across different fields.

Looking ahead, the continued exploration of Ethyl 5,6-Dimethylnicotinate is expected to yield further breakthroughs. Ongoing studies aim to uncover new synthetic pathways and applications for this compound. Its unique properties make it an invaluable tool for researchers seeking to develop innovative solutions in chemistry and pharmacology.

In conclusion, Ethyl 5,6-Dimethylnicotinate (CAS No. 77629-53-9) stands as a testament to the ingenuity of modern chemistry. Its diverse applications and promising research prospects position it as a key compound for future advancements in various scientific domains.